Cas no 341004-94-2 (N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide)

N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide is a diamide derivative featuring both chlorophenyl and fluorophenyl functional groups, imparting unique chemical properties. Its molecular structure enables selective interactions in synthetic and pharmaceutical applications, particularly as an intermediate in bioactive compound development. The presence of halogenated aromatic rings enhances stability and reactivity, making it suitable for cross-coupling reactions or as a precursor in medicinal chemistry. The compound's well-defined structure ensures consistent performance in research settings, while its balanced polarity allows for controlled solubility in organic solvents. Its dual functionalization offers versatility in designing more complex molecular architectures.
N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide structure
341004-94-2 structure
Product Name:N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide
CAS No:341004-94-2
MF:C17H16ClFN2O2
MW:334.772546768188
CID:5474930
Update Time:2025-10-28

N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(4-chlorophenyl)ethyl]-N'-[(4-fluorophenyl)methyl]oxamide
    • N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide
    • Inchi: 1S/C17H16ClFN2O2/c18-14-5-1-12(2-6-14)9-10-20-16(22)17(23)21-11-13-3-7-15(19)8-4-13/h1-8H,9-11H2,(H,20,22)(H,21,23)
    • InChI Key: GOLCVHUBXXVNRU-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CC=C(Cl)C=C1)(=O)C(NCC1=CC=C(F)C=C1)=O

N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide Pricemore >>

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Additional information on N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide

Compound CAS No 341004-94-2: N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide

The compound CAS No 341004-94-2, also known as N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials, particularly in the context of drug delivery systems and polymer chemistry.

Structurally, this compound is characterized by its ethanediamide backbone, which serves as a versatile platform for functionalization. The presence of both chlorine and fluorine substituents on the aromatic rings introduces unique electronic properties, making it an ideal candidate for applications requiring precise control over molecular interactions. Researchers have explored its potential in creating stimuli-responsive materials, where the compound's ability to undergo reversible structural changes under specific conditions has proven invaluable.

One of the most promising areas of research involving N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide is its application in drug delivery systems. The compound's ability to form stable complexes with various therapeutic agents has been extensively studied, with recent findings suggesting its potential for targeted drug delivery. Its biocompatibility and controlled release properties make it a strong candidate for use in nanomedicine applications.

In addition to its biomedical applications, this compound has also been investigated for its role in polymer chemistry. The incorporation of CAS No 341004-94-2 into polymer networks has been shown to enhance mechanical properties and thermal stability, offering new possibilities for high-performance materials. Recent advancements in polymer synthesis techniques have further expanded its utility, enabling the creation of materials with tailored properties for specific industrial applications.

The synthesis of N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize the overall process efficiency. These methods have been optimized through rigorous experimentation and computational modeling, ensuring that the compound can be produced on a larger scale while maintaining its high-quality standards.

Recent studies have also explored the environmental impact of this compound, particularly in terms of its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity levels under standard conditions, making it suitable for use in applications where human exposure is a concern. However, further research is needed to fully understand its long-term environmental effects and to develop strategies for safe disposal.

In conclusion, CAS No 341004-94-2, or N-2-(4-chlorophenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide, represents a cutting-edge compound with vast potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and biomedical technologies.

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